1-(tert-Butoxycarbonyl)azetidine-2-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of azetidine-2-carboxylic acid derivatives involves multiple steps, including regioselective allylation, selective reduction, and intramolecular N-alkylation. An example includes the modification of 1-9-(9-phenylfluorenyl)-3-allyl-Aze tert-butyl ester to produce enantiopure 3-substituted azetidine-2-carboxylic acids with various heteroatomic side chains (Sajjadi & Lubell, 2008). Moreover, an improved gram-scale synthesis of protected 3-haloazetidines has been developed, facilitating the preparation of high-value azetidine-3-carboxylic acid derivatives, including the synthesis of 1-(tert-butoxycarbonyl)-3-((trifluoromethyl)thio)azetidine-3-carboxylic acid (Ji, Wojtas, & Lopchuk, 2018).
Molecular Structure Analysis
The molecular structure of azetidine derivatives reveals a compact, four-membered ring system that imparts unique conformational properties to these compounds. The synthesis of all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid demonstrates the control over stereochemistry in the synthesis of such unnatural amino acids, providing insights into their molecular structures (Bakonyi et al., 2013).
Chemical Reactions and Properties
Azetidine-2-carboxylic acids engage in various chemical reactions, including N-alkylation, cycloaddition, and regioselective functionalization. For instance, the reaction of silylmethyl-substituted azetidines with nitriles and carbonyl substrates generates imidazoline, oxazolidine, and tetrahydropyrimidine products, showcasing the versatility of azetidine derivatives in cycloaddition and rearrangement reactions (Yadav & Sriramurthy, 2005).
Scientific Research Applications
Synthesis of Protected 3-Haloazetidines : 1-(tert-Butoxycarbonyl)azetidine-2-carboxylic acid has been used in the synthesis of protected 3-haloazetidines, which are versatile building blocks in medicinal chemistry (Ji, Wojtas, & Lopchuk, 2018).
Amino Acid-Azetidine Chimeras : This compound is also used in creating enantiopure 3-substituted azetidine-2-carboxylic acids, serving as tools for studying the influence of conformation on peptide activity (Sajjadi & Lubell, 2008).
Protein Conformation Studies : In the context of protein studies, azetidine-2-carboxylic acid is known to replace proline in proteins, affecting protein folding and function, which is significant in understanding protein-related diseases and malformations (Rubenstein et al., 2006).
Creation of Novel Amino Acid Derivatives : The compound is utilized in the synthesis of functionalized heterocyclic amino acids, such as methyl 2-amino-4-[1-(tert-butoxycarbonyl)azetidin-3-yl]-1,3-selenazole-5-carboxylate, for diverse applications in chemistry (Dzedulionytė et al., 2021).
Regioselective Pyridylation : It is also used in palladium-catalyzed conditions to produce heteroarylazetidines, a process important in the synthesis of various chemical compounds (Zhang et al., 2017).
Antibacterial Agents : Derivatives of this compound are explored for their potential antibacterial activities, showing promise in the development of new drugs (Song et al., 2009).
Mechanism of Action
Target of Action
This compound is a biochemical reagent and can be used as a biological material or organic compound for life science related research .
Mode of Action
As a biochemical reagent, it may interact with its targets in a way that facilitates the research process .
Biochemical Pathways
As a biochemical reagent, it may be involved in various biochemical pathways depending on the context of the research .
Pharmacokinetics
As a biochemical reagent, its bioavailability would depend on the specific experimental conditions .
Result of Action
As a biochemical reagent, its effects would depend on the specific experimental conditions and the context of the research .
Action Environment
As a biochemical reagent, these factors would likely depend on the specific experimental conditions .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO4/c1-9(2,3)14-8(13)10-5-4-6(10)7(11)12/h6H,4-5H2,1-3H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWJVSDZKYYXDDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50394401 |
Source
|
| Record name | 1-(tert-Butoxycarbonyl)azetidine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50394401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
159749-28-7 |
Source
|
| Record name | 1-(tert-Butoxycarbonyl)azetidine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50394401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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